Cas no 54166-91-5 (Acetic acid, chlorooxo-, propyl ester)

• Product Name: Acetic acid, chlorooxo-, propyl ester
• CAS No: 54166-91-5
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• CID: 355243
• PubChem ID: 15209103
• Update Time: 2025-04-19

Acetic acid, chlorooxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chlorooxo-, propyl ester
• Chlorooxoacetic acid propyl ester
• propyl 2-chloro-2-oxoacetate
• 54166-91-5
• DTXSID90570040
• Propyl chloro(oxo)acetate
• SCHEMBL9408854
• Propylchlorglyoxylat

• Inchi： 1S/C5H7ClO3/c1-2-3-9-5(8)4(6)7/h2-3H2,1H3
• InChI Key： SPDFUQSXHXWHLI-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCC)=O

Computed Properties

• Exact Mass: 150.00841
• Monoisotopic Mass: 150.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.3157 (rough estimate)
• Boiling Point: 207.06°C (rough estimate)
• Refractive Index: 1.4400 (estimate)
• PSA: 43.37